[2-(4-Methylphenyl)-1H-imidazole-4,5-diyl]dimethanol

• CAS No.: 61698-35-9
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: [4-(hydroxymethyl)-2-(4-methylphenyl)-1H-imidazol-5-yl]methanol
• InChI: InChI=1S/C12H14N2O2/c1-8-2-4-9(5-3-8)12-13-10(6-15)11(7-16)14-12/h2-5,15-16H,6-7H2,1H3,(H,13,14)
• InChI Key: AATODONPOVNXKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(N2)CO)CO

Description

[2-(4-Methylphenyl)-1H-imidazole-4,5-diyl]dimethanol is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 15.8 g (0.1 mole) of 2-p-tolylimidazole, 24 ml (0.3 mole) of 37% formalin and 2 g of potassium hydroxide was heated for 30 minutes with stirring in the same way as in Example 1, and the reaction mixture was post-treated in the same way as in Example 1 except that methyl cellosolve was used instead of methanol as a recrystallization solvent to afford 2-p-tolyl-4,5-dihydroxymethyl imidazole as a final product in an amount of 2 g (yield 9%).

Synthesis routes and methods II

Procedure details

A mixture of 15.8 g (0.1 mole) of 2-p-tolyl imidazole, 9 g (0.3 mole) of paraformaldehyde, 2 g (0.015 mole) of potassium carbonate, and 50 ml of methyl cellosolve was heated at 95° C. for 30 minutes with stirring in the same way as in Example 1. 200 ml of water was added, and the reaction mixture was boiled for a while and cooled. The crystals were collected by filtration, boiled together with 20 ml of toluene, and cooled. The crystals were collected by filtration and recrystallized from methyl cellosolve to afford 2-p-tolyl-4,5-dihydroxymethyl imidazole as a final product in an amount of 4.5 g (yield 21%). The thin-layer chromatography (cellulose:n-BuOH:AcOH:W = 4:1:2) of the crystals gave only one spot at Rf = 0.73.